Cas no 6478-86-0 ((5,6-Dichloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol)

(5,6-Dichloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol structure
6478-86-0 structure
Product Name:(5,6-Dichloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol
CAS No:6478-86-0
MF:C9H8Cl2N2O
MW:231.07861995697
CID:1094460
PubChem ID:72943028
Update Time:2025-04-20

(5,6-Dichloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5,6-Dichloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol
    • (5,6-dichloro-1-methylbenzimidazol-2-yl)methanol
    • (5,6-dichloro-1-methyl-1H-benzimidazol-2-yl)methanol
    • 6478-86-0
    • Inchi: 1S/C9H8Cl2N2O/c1-13-8-3-6(11)5(10)2-7(8)12-9(13)4-14/h2-3,14H,4H2,1H3
    • InChI Key: IAAFFZPTIXFAAQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)N(C)C(CO)=N2)Cl

Computed Properties

  • Exact Mass: 230.0013683g/mol
  • Monoisotopic Mass: 230.0013683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38Ų

(5,6-Dichloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol Related Literature

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